N-cyclopentyl-2-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl-methylamino]propanamide

• IUPAC Name: N-cyclopentyl-2-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl-methylamino]propanamide
• InChI: InChI=1S/C19H25FN4O/c1-13(19(25)22-17-5-3-4-6-17)24(2)12-15-11-21-23-18(15)14-7-9-16(20)10-8-14/h7-11,13,17H,3-6,12H2,1-2H3,(H,21,23)(H,22,25)
• InChI Key: GTPSFMVAHLRMEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCCC1)N(C)CC2=C(NN=C2)C3=CC=C(C=C3)F
• Molecular Formula: C19H25FN4O
• Molecular Weight: 344.4 g/mol

Description

N-cyclopentyl-2-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl-methylamino]propanamide is a complex organic compound with a molecular formula of C15H21FN2O . This compound is characterized by the presence of a cyclopentyl group, a fluorophenyl group, and a pyrazolyl group, making it a unique structure in the field of organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

N-cyclopentyl-2-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl-methylamino]propanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines.

Electrophiles: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

N-cyclopentyl-2-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl-methylamino]propanamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl-methylamino]propanamide involves its interaction with specific molecular targets and pathways within biological systems. This compound may bind to certain receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-cyclopentyl-2-[[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methyl-methylamino]propanamide include:

• N-cyclopentyl-2-{[(4-fluorophenyl)methyl]amino}propanamide
• Other pyrazole derivatives with similar structural features

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which may confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .